Cas no 2309468-70-8 (2-{[3-(3-Bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid)
2-{[3-(3-Bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2309468-70-8
- 2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid
- EN300-7429234
- 2-{[3-(3-Bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid
-
- Inchi: 1S/C15H19BrN2O3/c16-12-7-17-6-3-11(12)15(21-8-13(19)20)9-14(18-10-15)4-1-2-5-14/h3,6-7,18H,1-2,4-5,8-10H2,(H,19,20)
- InChI Key: ZZPWVXWSILLENU-UHFFFAOYSA-N
- SMILES: BrC1C=NC=CC=1C1(CNC2(CCCC2)C1)OCC(=O)O
Computed Properties
- Exact Mass: 354.05791g/mol
- Monoisotopic Mass: 354.05791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 71.4Ų
2-{[3-(3-Bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7429234-0.05g |
2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid |
2309468-70-8 | 95.0% | 0.05g |
$1129.0 | 2025-03-11 | |
| Enamine | EN300-7429234-0.1g |
2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid |
2309468-70-8 | 95.0% | 0.1g |
$1183.0 | 2025-03-11 | |
| Enamine | EN300-7429234-0.25g |
2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid |
2309468-70-8 | 95.0% | 0.25g |
$1235.0 | 2025-03-11 | |
| Enamine | EN300-7429234-0.5g |
2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid |
2309468-70-8 | 95.0% | 0.5g |
$1289.0 | 2025-03-11 | |
| Enamine | EN300-7429234-1.0g |
2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid |
2309468-70-8 | 95.0% | 1.0g |
$1343.0 | 2025-03-11 | |
| Enamine | EN300-7429234-2.5g |
2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid |
2309468-70-8 | 95.0% | 2.5g |
$2631.0 | 2025-03-11 | |
| Enamine | EN300-7429234-5.0g |
2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid |
2309468-70-8 | 95.0% | 5.0g |
$3894.0 | 2025-03-11 | |
| Enamine | EN300-7429234-10.0g |
2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid |
2309468-70-8 | 95.0% | 10.0g |
$5774.0 | 2025-03-11 |
2-{[3-(3-Bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-{[3-(3-Bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid
Introduction to 2-{[3-(3-Bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic Acid (CAS No: 2309468-70-8)
2-{[3-(3-Bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid, identified by its CAS number 2309468-70-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate spirocyclic and heterocyclic architecture, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of a brominated pyridine moiety and an azaspiro scaffold suggests a unique set of chemical properties that make it a valuable candidate for further exploration.
The compound's structure, featuring a spirocyclic connection between a pyridine ring and a nonane backbone, introduces a high degree of steric and electronic complexity. This complexity is further enhanced by the 3-bromopyridin-4-yl substituent, which not only influences the electronic landscape of the molecule but also provides a handle for further functionalization via cross-coupling reactions. Such reactions are pivotal in modern synthetic organic chemistry, enabling the construction of more elaborate molecular frameworks with precision and efficiency.
In recent years, there has been a growing interest in spirocyclic compounds due to their unique biological activities and structural rigidity. Spirocycles are known to exhibit favorable pharmacokinetic properties, including improved metabolic stability and reduced susceptibility to enzymatic degradation. The azaspiro scaffold in 2-{[3-(3-Bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid is particularly noteworthy, as it combines the advantages of both nitrogen-containing heterocycles and spirocyclic systems.
The acetic acid moiety at the terminal position of the molecule introduces a carboxylic acid functional group, which is a common pharmacophore in drug design. Carboxylic acids are known for their ability to form hydrogen bonds, making them crucial for interactions with biological targets such as enzymes and receptors. This feature enhances the compound's potential as a lead molecule in the development of novel therapeutic agents.
Recent advancements in medicinal chemistry have highlighted the importance of molecular diversity in drug discovery campaigns. Compounds like 2-{[3-(3-Bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid exemplify this trend by incorporating multiple structural motifs that can interact with biological targets in diverse ways. The bromopyridine moiety, for instance, can serve as a ligand for metal ions or participate in coordination chemistry, while the spirocyclic core provides structural stability and rigidity.
The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The construction of the spirocyclic framework requires careful planning and execution, involving multiple steps that must be optimized to achieve high yields and purity. Recent methodologies have focused on catalytic approaches that minimize waste and improve efficiency, aligning with the principles of green chemistry. The use of transition metal catalysts, such as palladium and copper complexes, has been particularly effective in facilitating key transformations like cross-coupling reactions.
In addition to its synthetic significance, 2-{[3-(3-Bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid has potential applications in various fields beyond drug discovery. Its unique structure makes it an attractive candidate for materials science applications, where spirocyclic compounds are being explored for their ability to form stable supramolecular assemblies. These assemblies can exhibit interesting optical and electronic properties, making them suitable for use in organic electronics and nanotechnology.
The compound's biological activity remains an area of active investigation. Preliminary studies have suggested that it may exhibit properties relevant to neurological disorders due to its structural similarity to known bioactive molecules. Further research is needed to fully elucidate its pharmacological profile, including its interaction with target proteins and potential therapeutic effects.
The development of new synthetic strategies for functionalized spirocyclic compounds is another critical area of focus. Recent reports have demonstrated innovative approaches using flow chemistry and photoredox catalysis to access complex molecular architectures more efficiently than traditional batch methods. These advancements not only accelerate the synthesis process but also enable access to novel derivatives with tailored properties.
The role of computational chemistry in guiding synthetic design cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting the behavior of complex molecules like 2-{[3-(3-Bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid before experimental validation. By simulating interactions with biological targets and predicting physicochemical properties, researchers can make informed decisions about molecular modifications that enhance potency and selectivity.
In conclusion, 2-{[3-(3-Bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid (CAS No: 2309468-70) represents a fascinating example of how structural complexity can be leveraged to develop novel chemical entities with potential applications across multiple disciplines. Its unique architecture, combined with its synthetic accessibility and biological relevance, positions it as a valuable asset in ongoing research efforts aimed at discovering new therapeutic agents and advanced materials.
2309468-70-8 (2-{[3-(3-Bromopyridin-4-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)